Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
-
- InChIKey: CMIRUHXLWHGPHN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- SMILES: FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F
Computed Properties
- Exact Mass: 258.073
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 258.073
- Heavy Atom Count: 18
- Complexity: 289
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
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Eduardo A. Gautier,Marta A. Bavio,Mauricio A. Fernández Anal. Methods, 2015,7, 10452-10456
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Shuhan Liu,Xibing He,Viet Hoang Man,Beihong Ji,Junjun Liu,Junmei Wang Phys. Chem. Chem. Phys., 2019,21, 23501-23513
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L. Lei,N. Li,X. Yang,Z. L. Liu,H. Q. Zhang,Y. Yu Anal. Methods, 2014,6, 3674-3681
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Ping-Chien Wu,Chou-Yen Chen,Chih-Wei Chang New J. Chem., 2018,42, 3459-3464
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Kexin Zhang,Naixin Liang,Zewen Wei Nanoscale, 2023,15, 13834-13841
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Shao-Wu Zhang,Dong-Dong Shao,Song-Yao Zhang,Yi-Bin Wang Mol. BioSyst., 2014,10, 1400-1408
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David Bardelang,Konstantin A. Udachin,Donald M. Leek,John A. Ripmeester CrystEngComm, 2007,9, 973-975
119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-) Related Products
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